Cas no 1373519-55-1 (4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine)

• Product Name: 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine
• CAS No: 1373519-55-1
• MF: C₈H₁₀ClIN₂
• MW: 296.535872936249
• MDL: MFCD09746264
• CID: 4697607
• Update Time: 2025-06-08

4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine
• 4-chloro-5-iodo-6-isopropyl-2-methyl-pyrimidine
• AMY27441

• MDL： MFCD09746264
• Inchi： 1S/C8H10ClIN2/c1-4(2)7-6(10)8(9)12-5(3)11-7/h4H,1-3H3
• InChI Key： ZEDZGVZJHVUDRH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)N=C1C(C)C)Cl

Computed Properties

• Exact Mass: 295.95772 g/mol
• Monoisotopic Mass: 295.95772 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8
• Molecular Weight: 296.53

Additional information on 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine

Comprehensive Overview of 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine (CAS No. 1373519-55-1)

4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine (CAS No. 1373519-55-1) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, serves as a critical intermediate in the synthesis of bioactive molecules. With the rising demand for halogenated pyrimidines in drug discovery, this chemical entity stands out due to its versatile reactivity and potential applications in kinase inhibitor development and crop protection agents.

The molecular structure of 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine features a pyrimidine ring substituted with chlorine, iodine, isopropyl, and methyl groups. These functional groups contribute to its electron-deficient nature, making it an excellent candidate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Researchers are increasingly exploring its utility in fragment-based drug design, a trending topic in AI-driven drug discovery platforms. Its compatibility with high-throughput screening methodologies further enhances its appeal in modern medicinal chemistry.

In the context of sustainable chemistry, a hot topic in 2024, 1373519-55-1 has been investigated for its potential in green synthesis routes. Recent studies highlight its role in catalytic processes that minimize waste generation, aligning with the Principles of Green Chemistry. This aligns with the growing user search queries around eco-friendly chemical synthesis and biodegradable intermediates. The compound's stability under ambient conditions also makes it a practical choice for industrial-scale applications.

From a structure-activity relationship (SAR) perspective, the iodine atom at the 5-position offers unique opportunities for radio-labeling in pharmacokinetic studies—a frequently searched term in drug metabolism research. Meanwhile, the isopropyl group enhances lipophilicity, a property highly relevant to blood-brain barrier penetration studies, another trending search topic in neuroscience drug development. These attributes make CAS No. 1373519-55-1 a multifaceted tool in preclinical research.

The analytical characterization of this compound typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both frequently searched analytical methods. Its distinct 1H-NMR fingerprint (particularly the methyl singlet at ~2.5 ppm and isopropyl multiplet at ~1.3 ppm) serves as a reliable identification marker. These details address common user queries about pyrimidine characterization protocols in peer-reviewed literature.

In material science applications, 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine has shown promise in the development of organic electronic materials, particularly as a building block for π-conjugated systems. This connects with the surge in searches for organic semiconductors and flexible electronics components. The compound's ability to participate in palladium-catalyzed polymerization reactions makes it valuable for creating novel conductive polymers—a key area in renewable energy research.

Storage and handling recommendations for this compound emphasize moisture-sensitive properties, a practical consideration often searched by laboratory technicians. Best practices include storage under inert atmosphere and use of molecular sieves to maintain stability—information highly valued in chemical handling forums. These operational insights enhance the article's practicality for industrial audiences.

Recent patent landscapes reveal growing interest in 1373519-55-1 for antiviral applications, particularly in RNA-dependent RNA polymerase inhibitors—a timely subject given post-pandemic research trends. This aligns with increasing search volumes for broad-spectrum antiviral agents. The compound's halogenated scaffold demonstrates notable binding affinity to viral proteins, as evidenced by molecular docking studies frequently discussed in computational chemistry circles.

From a regulatory standpoint, 4-Chloro-5-iodo-6-isopropyl-2-methylpyrimidine complies with major chemical inventories like REACH and TSCA, addressing common compliance queries from international buyers. Its non-GHS classification status makes it accessible for research institutions—a key differentiator in supplier selection criteria. These details cater to procurement specialists searching for globally compliant intermediates.

In conclusion, CAS No. 1373519-55-1 represents a strategically important building block at the intersection of multiple research domains. Its applications span from precision medicine to smart materials, reflecting the compound's adaptability to evolving scientific needs. As structure-based drug design and green chemistry continue dominating scientific discourse, this pyrimidine derivative remains poised for expanded utility in cutting-edge research initiatives worldwide.